Cas no 191097-32-2 (tert-butyl N-3-(4-hydroxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-(4-hydroxyphenyl)propylcarbamate
• CAS No: 191097-32-2
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• MDL: MFCD24448683
• CID: 3852556
• PubChem ID: 54030241
• Update Time: 2025-10-28

tert-butyl N-3-(4-hydroxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-(4-hydroxyphenyl)propyl]-, 1,1-dimethylethyl ester
• Carbamic acid, N-[3-(4-hydroxyphenyl)propyl]-, 1,1-dimethylethyl ester
• tert-butyl N-3-(4-hydroxyphenyl)propylcarbamate
• EN300-25479603
• 191097-32-2
• LFBPTSZQNCBCHJ-UHFFFAOYSA-N
• AKOS033380020
• tert-butylN-[3-(4-hydroxyphenyl)propyl]carbamate
• Z1497077545
• SCHEMBL7465537
• tert-butyl N-[3-(4-hydroxyphenyl)propyl]carbamate
• N-(t-butoxycarbonyl)-3-(4-hydroxyphenyl)-propylamine

• MDL： MFCD24448683
• Inchi： 1S/C14H21NO3/c1-14(2,3)18-13(17)15-10-4-5-11-6-8-12(16)9-7-11/h6-9,16H,4-5,10H2,1-3H3,(H,15,17)
• InChI Key： LFBPTSZQNCBCHJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCC1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 251.15214353Da
• Monoisotopic Mass: 251.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-3-(4-hydroxyphenyl)propylcarbamate

tert-butyl N-3-(4-hydroxyphenyl)propylcarbamate: A Comprehensive Overview

tert-butyl N-3-(4-hydroxyphenyl)propylcarbamate, identified by the CAS number 191097-32-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a propylcarbamate moiety attached to a hydroxyl-substituted phenyl ring. The tert-butyl group provides steric bulk, while the hydroxylphenyl moiety introduces hydrophilic properties, making this compound versatile for various applications.

Recent studies have highlighted the potential of tert-butyl N-3-(4-hydroxyphenyl)propylcarbamate in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. For instance, a 2023 study published in the Journal of Controlled Release demonstrated that this compound can form stable nanoparticles with poor water-soluble drugs, significantly improving their therapeutic efficacy.

In addition to its pharmaceutical applications, tert-butyl N-3-(4-hydroxyphenyl)propylcarbamate has shown promise in the development of advanced materials. Its structure allows for easy functionalization, making it a valuable precursor in polymer synthesis. A 2022 paper in Macromolecules reported that this compound can be used as a building block for synthesizing stimuli-responsive polymers, which exhibit reversible changes in properties under external stimuli such as temperature or pH.

The synthesis of tert-butyl N-3-(4-hydroxyphenyl)propylcarbamate involves a multi-step process that typically begins with the preparation of the hydroxylphenylpropylamine intermediate. This intermediate is then subjected to carbamate formation using tert-butanol and appropriate catalysts. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an environmental perspective, tert-butyl N-3-(4-hydroxyphenyl)propylcarbamate has been studied for its biodegradability and eco-friendly properties. A 2021 study in Green Chemistry revealed that this compound exhibits moderate biodegradability under aerobic conditions, making it a more sustainable alternative to traditional organic compounds in certain applications.

In conclusion, tert-butyl N-3-(4-hydroxyphenyl)propylcarbamate is a multifaceted compound with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structure and versatile properties continue to drive innovative research, positioning it as a key player in the development of next-generation materials and therapies.